6-chloro-N-isopropylthiazolo[4,5-c]pyridin-2-amine

• Molecular Formula: C9H10ClN3S
• Molecular Weight: 227.71 g/mol
• IUPAC Name: 6-chloro-N-propan-2-yl-[1,3]thiazolo[4,5-c]pyridin-2-amine
• InChI: InChI=1S/C9H10ClN3S/c1-5(2)12-9-13-6-4-11-8(10)3-7(6)14-9/h3-5H,1-2H3,(H,12,13)
• InChI Key: GVKYDPXOQPWQST-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NC1=NC2=CN=C(C=C2S1)Cl

Description

6-chloro-N-isopropylthiazolo[4,5-c]pyridin-2-amine is a useful research compound. Its molecular formula is C9H10ClN3S and its molecular weight is 227.71 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 4,6-dichloropyridin-3-amine (0.50 g, 3.07 mmol, 1.0 eq.) and isopropyl isothiocyanate (0.33 mL, 3.10 mmol, 1.0 eq.) in DMF under nitrogen at 0° C. was added NaH (60% in mineral oil, 0.194 g, 4.85 mmol, 1.6 eq.). After 10 min., the cold bath was removed, and the reaction mixture was stirred to room temperature for 10 min. It was then heated at 65° C. for 1 hr and cooled to room temperature. At 0° C., aqueous HCl (1 N), water and EtOAc were added, and the reaction mixture was stirred. The layers were separated, and the organic layer was washed with saturated aqueous NaHCO3 and brine, dried over Na2SO4, filtered and concentrated in vacuo. Silica gel chromatography using CH2Cl2:MeOH (100:1) as eluent afforded 6-chloro-N-isopropylthiazolo[4,5-c]pyridin-2-amine as a white solid (0.43 g, 61% yield).